Cas no 6686-87-9 (Alanine,N-[N-(N-carboxy-3-phenyl-L-alanyl)-L-methionyl]-, N-benzyl methyl ester, L-(8CI))

• Product Name: Alanine,N-[N-(N-carboxy-3-phenyl-L-alanyl)-L-methionyl]-, N-benzyl methyl ester, L-(8CI)
• CAS No: 6686-87-9
• MF: C₂₁H₁₇N₅O₂S
• MW: 403.456982374191
• CID: 530190
• PubChem ID: 1330529
• Update Time: 2025-04-19

Alanine,N-[N-(N-carboxy-3-phenyl-L-alanyl)-L-methionyl]-, N-benzyl methyl ester, L-(8CI) Chemical and Physical Properties

Names and Identifiers

• Alanine,N-[N-(N-carboxy-3-phenyl-L-alanyl)-L-methionyl]-, N-benzyl methyl ester, L-(8CI)
• 4-[4-benzyl-5-[(4-nitrophenyl)methylsulfanyl]-1,2,4-triazol-3-yl]pyridine
• 4-{4-Benzyl-5-[(4-nitrobenzyl)sulfanyl]-4H-1,2,4-triazol-3-yl}pyridine
• Pyridine, 4-[5-[[(4-nitrophenyl)methyl]thio]-4-(phenylmethyl)-4H-1,2,4-triazol-3-yl]-
• Cambridge id 6686879
• SR-01000491431-1
• AKOS001667280
• EU-0011209
• SR-01000491431
• DTXSID00361744
• 6686-87-9
• 4-(4-BENZYL-5-{[(4-NITROPHENYL)METHYL]SULFANYL}-4H-1,2,4-TRIAZOL-3-YL)PYRIDINE
• Oprea1_782033
• 4-{4-benzyl-5-[(4-nitrobenzyl)thio]-4H-1,2,4-triazol-3-yl}pyridine

• Inchi： 1S/C21H17N5O2S/c27-26(28)19-8-6-17(7-9-19)15-29-21-24-23-20(18-10-12-22-13-11-18)25(21)14-16-4-2-1-3-5-16/h1-13H,14-15H2
• InChI Key： BHINLPYKJDLUHG-UHFFFAOYSA-N
• SMILES： S(CC1C=CC(=CC=1)[N+](=O)[O-])C1=NN=C(C2C=CN=CC=2)N1CC1C=CC=CC=1

Computed Properties

• Exact Mass: 403.11051
• Monoisotopic Mass: 403.11
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 29
• Rotatable Bond Count: 6
• Complexity: 514
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 115Ų

Experimental Properties

• Density: 1.33
• Boiling Point: 676.7°Cat760mmHg
• Flash Point: 363.1°C
• Refractive Index: 1.694
• PSA: 86.74